2-(Azidomethyl)oxane

• CAS No.: 181945-29-9
• Molecular Formula: C6H11N3O
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 2-(azidomethyl)oxane
• InChI: InChI=1S/C6H11N3O/c7-9-8-5-6-3-1-2-4-10-6/h6H,1-5H2
• InChI Key: UFOILRIAHBQPNH-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)CN=[N+]=[N-]

Description

2-(Azidomethyl)oxane is a useful research compound. Its molecular formula is C6H11N3O and its molecular weight is 141.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of sodium azide (65 g, 1 mol), dimethylsulfoxide (800 ml), and 2-(bromomethyl)-tetrahydro-2H-pyran (89.5 g, 0.5 mol) is stirred at 50° C. for 12 hours. The reaction mixture is allowed cool to room temperature and then slowly poured into ice water. The reaction is extracted with ether (3×400 ml). The combined organic extracts are washed with water (500 ml) and then brine (500 ml), and dried over sodium sulfate. Removal of the volatiles in vacuo affords the pure title compound (62 g, 88%) as a colorless oil.